SBI-183

• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol
• InChI: InChI=1S/C18H20N2O2/c1-22-17-6-4-5-14(13-17)18(21)19-15-7-9-16(10-8-15)20-11-2-3-12-20/h4-10,13H,2-3,11-12H2,1H3,(H,19,21)
• InChIKey: ZZJGTLJERDOEQV-UHFFFAOYSA-N

SBI-183 Oral QSOX1 Inhibitor Profile

SBI-183 (CAS 625403-59-0; molecular weight 296.37 g/mol) is a small-molecule inhibitor of Quiescin Sulfhydryl Oxidase 1 (QSOX1), an enzyme overexpressed across multiple solid tumor types that catalyzes disulfide bond formation in extracellular matrix proteins [1]. Identified through high-throughput screening of a chemical library using a QSOX1-based fluorogenic enzymatic assay, SBI-183 was characterized as the lead compound from this screen and subsequently validated as an orally bioavailable inhibitor with direct binding to QSOX1 (Kd = 20 µM by Microscale Thermophoresis) [1]. The compound belongs to the benzamide chemotype and is protected under patent filings (PCT/US2016/051519; WO2017048712A1) covering anti-neoplastic compounds targeting QSOX1 [2].

QSOX1 pathway inhibition study fit; non-covalent, reversible probe

Oral bioavailability supports in vivo model-response studies

Chemical-genetic validation: phenocopies QSOX1 knockdown

• [1] Fifield AL, Hanavan PD, Faigel DO, Sergienko EA, Bobkov A, Meurice N, Petit JL, Lake DF. Molecular Inhibitor of QSOX1 Suppresses Tumor Growth In Vivo. Mol Cancer Ther. 2020 Jan;19(1):112-122. doi: 10.1158/1535-7163.MCT-19-0233. View Source
• [2] Lake DF, Ho TH, Sergienko EA, Bobkov AA, Petit JL, Meurice N, Faigel DO. Anti-Neoplastic Compounds and Methods Targeting QSOX1. United States Patent Application Publication US 2021/0137883 A1. Filed Sep. 13, 2016. Published May 13, 2021. View Source

SBI-183 Specificity and Differentiation

QSOX1 inhibitors in the current research landscape are not functionally interchangeable. The prototypical QSOX1 inhibitor ebselen, a selenium-containing organoselenium compound, covalently modifies cysteine residues C165 and C237 on QSOX1 but is acknowledged to be non-specific, also inhibiting thioredoxin reductase, YTHDF proteins, and other enzymes [1][2]. SBI-183, by contrast, was identified from an independent high-throughput screening campaign as a structurally distinct, non-covalent benzamide inhibitor with no reported off-target activity in the published characterization [1]. Furthermore, the SBI-183 scaffold serves as the chemical starting point for an extensive analog program: over 70–90 analogs have been synthesized and screened, yielding SPX-009/SPX-1009, which demonstrates approximately 10-fold greater in vitro potency than the parent SBI-183 [3]. Substituting SBI-183 with ebselen introduces confounding polypharmacology; substituting with next-generation analogs without benchmarking against SBI-183 forfeits the validated in vivo reference data across two independent renal cell carcinoma xenograft models [1].

SBI-183
Non-covalent benzamide, reversible binding, characterized target engagement

Ebselen
Covalent, irreversible modification of C165/C237; acknowledged polypharmacology (thioredoxin reductase, YTHDF)

Substituting with ebselen introduces confounding off-target effects; mechanistic and specificity profile may not transfer

SBI-183
Validated in vivo reference in two RCC xenograft models; parent scaffold for SAR program

SPX-1009
~10-fold greater in vitro potency, but no published in vivo benchmarking against SBI-183

Using next-generation analogs without SBI-183 control forfeits calibrated in vivo reference data and phenotypic context

• [1] Hanavan PD, Borges CR, Katchman BA, Faigel DO, Ho TH, Ma CT, Sergienko EA, Meurice N, Petit JL, Lake DF. Ebselen inhibits QSOX1 enzymatic activity and suppresses invasion of pancreatic and renal cancer cell lines. Oncotarget. 2015 Jul 30;6(21):18418-28. View Source
• [2] Svarovsky S. Identification of Small Molecule Inhibitors of QSOX1. NIH SBIR Grant 1R43CA250719-01A1, Sapphire Biotech, Inc. Project Period: 2020-08-05 to 2021-07-31. View Source
• [3] AXIM Biotechnologies, Inc. AXIM Biotechnologies Completes Pre-Clinical Drug Studies on New Compound Proving Tenfold Greater Inhibition of Tumor Metastasis Than Parent Compound. BioSpace Press Release. March 24, 2020. View Source

SBI-183 Quantitative Evidence

QSOX1 Binding Affinity and Mode

SBI-183 binds directly and reversibly to recombinant human QSOX1 with a dissociation constant (Kd) of 20 µM as determined by Microscale Thermophoresis (MST) performed in duplicate [1]. In contrast, the earlier QSOX1 inhibitor ebselen binds covalently and irreversibly to cysteines C165 and C237 of QSOX1, a mechanism associated with broader off-target reactivity [2]. SBI-183 binding was corroborated by in silico docking studies predicting interaction with a defined pocket in QSOX1 involving residues C237, Y238, L239, V251, L252, M253, F258, Y259, Y262, and L263, forming ring-ring pi-cloud, hydrogen-bond, and charge-charge interactions [1]. In a cell-free QSOX1 enzymatic assay, SBI-183 inhibited QSOX1 activity in a concentration-dependent manner across a range of 6.25–50 µM [1].

QSOX1 Binding

Reported

Kd = 20 µM (MST); non-covalent, reversible

50 nM DyLight 650-rQSOX1, PBS pH 7.4, 23°C

Supports concentration-dependent target engagement studies

Covalent ebselen comparator lacks Kd in same format; polypharmacology risk

Evidence Dimension	QSOX1 target binding affinity and mode
Target Compound Data	Kd = 20 µM (MST); non-covalent, reversible binding
Comparator Or Baseline	Ebselen: covalent, irreversible binding to C165 and C237; no quantitative Kd reported for QSOX1 binding in the same assay format
Quantified Difference	Reversible non-covalent (SBI-183) vs. irreversible covalent (ebselen) binding mechanism; ebselen is acknowledged as non-specific with activity against other enzymes including thioredoxin reductase and YTHDF proteins
Conditions	MST: 50 nM DyLight 650-labeled rQSOX1, 16 serial dilutions of SBI-183 (250 mM to 0.0076 mM), 1× PBS pH 7.4, 5% DMSO, 0.05% Tween 20, 20% MST power, 23°C [1]

Why This Matters

Reversible, non-covalent binding enables concentration-dependent pharmacological modulation suitable for dose-response studies, while avoiding the confounding polypharmacology of covalent inhibitors like ebselen—critical for researchers using SBI-183 as a QSOX1-specific chemical probe.

• [1] Fifield AL, Hanavan PD, Faigel DO, Sergienko EA, Bobkov A, Meurice N, Petit JL, Lake DF. Molecular Inhibitor of QSOX1 Suppresses Tumor Growth In Vivo. Mol Cancer Ther. 2020 Jan;19(1):112-122. doi: 10.1158/1535-7163.MCT-19-0233. View Source
• [2] Svarovsky S. Identification of Small Molecule Inhibitors of QSOX1. NIH SBIR Grant 1R43CA250719-01A1, Sapphire Biotech, Inc. Project Period: 2020-08-05 to 2021-07-31. View Source

Tumor Cell Cytotoxicity and Selectivity

SBI-183 inhibited viability of multiple tumor cell lines in a dose-dependent manner with IC50 values of 4.6 µM (786-O renal cell carcinoma), 3.9 µM (RCJ-41T2 sarcomatoid renal cell carcinoma), and 2.4 µM (MDA-MB-231 triple-negative breast cancer) as determined by CellTiter Glo assay after 72-hour treatment with 2-fold serial dilutions (40 µM to 0.076 nM) [1]. Crucially, under identical 5-day treatment conditions, SBI-183 did not significantly inhibit growth of non-malignant adherent human fibroblasts or PHA-stimulated peripheral blood mononuclear cells (PBMCs) from healthy donors compared to vehicle control [1]. This contrasts with the genetic knockdown comparator: stable shRNA-mediated QSOX1 knockdown (90% reduction confirmed by qRT-PCR) in 786-O cells similarly reduced proliferation, confirming that SBI-183 phenocopies QSOX1 loss-of-function [1].

Cell Viability

Assay context

IC50: 4.6 µM (786-O), 3.9 µM (RCJ-41T2), 2.4 µM (MDA-MB-231); no significant effect on fibroblasts or PBMCs up to 20 µM

CellTiter Glo, 72 h; MTT, 5 d

Cell-model response differentiates tumor-cell sensitivity from non-malignant cells

Phenocopies 90% QSOX1 shRNA KD; supports target-specific interpretation

Evidence Dimension	Tumor cell viability IC50 vs. effect on non-malignant cells
Target Compound Data	IC50: 4.6 µM (786-O), 3.9 µM (RCJ-41T2), 2.4 µM (MDA-MB-231). No significant growth inhibition of non-malignant fibroblasts or PBMCs at concentrations up to 20 µM over 5 days.
Comparator Or Baseline	Vehicle control (0.4% DMSO) for non-malignant cells; shRNA QSOX1 knockdown (90% KD) for phenotypic comparison
Quantified Difference	Selective cytotoxicity: tumor cell IC50 values 2.4–4.6 µM vs. no significant effect on non-malignant cells; phenotypic concordance with 90% QSOX1 KD
Conditions	CellTiter Glo assay, 72 h incubation, 2-fold SBI-183 dilutions from 40 µM to 0.076 nM, triplicate; Cell growth: MTT assay, 5-day incubation with 2-fold SBI-183 dilutions starting at 20 µM [1]

Why This Matters

The quantitative tumor-versus-normal selectivity window distinguishes SBI-183 from non-selective cytotoxic agents and supports its utility as a QSOX1-dependent chemical probe—enabling researchers to attribute phenotypic effects specifically to QSOX1 inhibition rather than general cytotoxicity.

• [1] Fifield AL, Hanavan PD, Faigel DO, Sergienko EA, Bobkov A, Meurice N, Petit JL, Lake DF. Molecular Inhibitor of QSOX1 Suppresses Tumor Growth In Vivo. Mol Cancer Ther. 2020 Jan;19(1):112-122. doi: 10.1158/1535-7163.MCT-19-0233. View Source

Renal Carcinoma Xenograft Efficacy

Oral administration of SBI-183 (100 mg/kg daily by oral gavage) produced significant tumor growth inhibition in two independent human RCC xenograft mouse models [1]. In the 786-O clear cell RCC xenograft model (Fox1nu/nu mice), SBI-183-treated tumors had average volumes 86% smaller than vehicle-treated controls at day 41 post-implantation [1]. In the RCJ-41T2 sarcomatoid RCC patient-derived xenograft model (NSG mice), SBI-183 treatment resulted in an average 51% tumor volume reduction compared to control over the treatment course [1]. No differences in overall body weight were observed in either model, and Supplementary Table 3 demonstrated that high-dosage SBI-183 was not toxic to athymic nude mice [2]. By comparison, the earlier QSOX1 inhibitor ebselen achieved a 58% reduction in tumor growth in a pancreatic cancer xenograft model with daily oral treatment, though cross-model comparisons must be interpreted cautiously [3].

RCC Xenograft

Model context

786-O: 86% tumor volume reduction vs vehicle (day 41); RCJ-41T2: 51% reduction. Dose 100 mg/kg/day oral.

Fox1nu/nu and NSG mice; no body weight loss

In vivo model-response in clear cell and sarcomatoid RCC

Cross-model comparisons with ebselen require caution; SBI-183-specific dataset

Evidence Dimension	In vivo tumor growth inhibition after oral dosing
Target Compound Data	786-O xenograft: 86% tumor volume reduction vs. vehicle (day 41); RCJ-41T2 xenograft: 51% tumor volume reduction vs. vehicle. Dose: 100 mg/kg/day oral gavage.
Comparator Or Baseline	Vehicle control (100% DMSO or DMA/PEG400 vehicle, daily oral gavage) in same experiments
Quantified Difference	86% reduction (786-O, p<0.05); 51% reduction (RCJ-41T2). No body weight loss. MTD >200 mg/kg in mice [2].
Conditions	786-O: Fox1nu/nu mice, 1.0×10⁶ cells flank injection, dosing initiated day 7, terminated day 41; RCJ-41T2: NSG mice, minced patient-derived tumor inoculum in 50% Matrigel, 10-day tumor establishment, 100 mg/kg daily oral gavage [1]

Why This Matters

Demonstrated in vivo efficacy in two mechanistically distinct RCC subtypes (clear cell and sarcomatoid) with oral bioavailability makes SBI-183 the best-characterized QSOX1 inhibitor for in vivo preclinical studies—a prerequisite for procurement by research groups conducting animal model experiments.

• [1] Fifield AL, Hanavan PD, Faigel DO, Sergienko EA, Bobkov A, Meurice N, Petit JL, Lake DF. Molecular Inhibitor of QSOX1 Suppresses Tumor Growth In Vivo. Mol Cancer Ther. 2020 Jan;19(1):112-122. doi: 10.1158/1535-7163.MCT-19-0233. View Source
• [2] Fifield AL et al. Supplementary Data from Molecular Inhibitor of QSOX1 Suppresses Tumor Growth In Vivo. Mol Cancer Ther. 2020. Supplementary Tables 3 and 4. View Source
• [3] Hanavan PD, Borges CR, Katchman BA, Faigel DO, Ho TH, Ma CT, Sergienko EA, Meurice N, Petit JL, Lake DF. Ebselen inhibits QSOX1 enzymatic activity and suppresses invasion of pancreatic and renal cancer cell lines. Oncotarget. 2015 Jul 30;6(21):18418-28. View Source

Metastasis Suppression in Breast Cancer

SBI-183 demonstrated anti-metastatic activity distinct from its effect on primary tumor growth. In an MDA-MB-231-luc triple-negative breast cancer orthotopic xenograft model in CB.17 SCID mice, daily oral administration of 100 mg/kg SBI-183 reduced spontaneous lung metastasis by 76% compared to vehicle control, as quantified by ex vivo bioluminescence imaging of lung radiance [1][2]. Notably, Supplementary Table 4 of the primary publication showed that SBI-183 did not reduce primary tumor growth of MDA-MB-231 in vivo [3], indicating that the anti-metastatic effect is mechanistically separable from anti-proliferative activity at the primary site—consistent with QSOX1's role in extracellular matrix remodeling and tumor cell invasion rather than direct cytotoxicity. This profile contrasts with conventional cytotoxic chemotherapeutics that do not selectively target the metastatic cascade.

Metastasis

Endpoint context

76% reduction in lung metastasis (MDA-MB-231-luc, ex vivo bioluminescence); primary tumor growth not reduced

CB.17 SCID mice, 100 mg/kg/day oral, n=12/group

Metastasis-selective model response; supports ECM remodeling studies

Mechanistically distinct from anti-proliferative agents

Evidence Dimension	In vivo suppression of spontaneous lung metastasis
Target Compound Data	76% reduction in lung metastasis (mean lung radiance by ex vivo bioluminescence imaging) vs. vehicle control
Comparator Or Baseline	Vehicle control (DMA 10%/PEG400 90%, daily oral gavage, n=12 per group)
Quantified Difference	76% reduction in lung metastatic burden. No significant reduction in primary MDA-MB-231 tumor growth, indicating metastasis-specific activity.
Conditions	MDA-MB-231-luc orthotopic xenograft, CB.17 SCID female mice (8 weeks old), 100 mg/kg SBI-183 daily oral administration starting day 1 post-implantation, primary endpoint: ex vivo lung bioluminescence [1][2]

Why This Matters

The metastasis-selective activity profile (76% lung metastasis reduction without primary tumor growth suppression) distinguishes SBI-183 from conventional anti-proliferative agents and positions it as a unique tool compound for studying the metastatic cascade and QSOX1-dependent ECM remodeling—a key differentiator for procurement by metastasis-focused research programs.

• [1] Fifield AL, Hanavan PD, Faigel DO, Sergienko EA, Bobkov A, Meurice N, Petit JL, Lake DF. Molecular Inhibitor of QSOX1 Suppresses Tumor Growth In Vivo. Mol Cancer Ther. 2020 Jan;19(1):112-122. doi: 10.1158/1535-7163.MCT-19-0233. View Source
• [2] AXIM Biotechnologies, Inc. AXIM Biotechnologies Completes Pre-Clinical Drug Studies on New Compound Proving Tenfold Greater Inhibition of Tumor Metastasis Than Parent Compound. BioSpace Press Release. March 24, 2020. (Reports SBI-183 reduced lung metastasis by 76% compared to control in MDA-MB-231 model.) View Source
• [3] Fifield AL et al. Supplementary Data from Molecular Inhibitor of QSOX1 Suppresses Tumor Growth In Vivo. Mol Cancer Ther. 2020. Supplementary Table 4: SBI-183 did not reduce primary tumor growth of MDA-MB-231 in vivo. View Source

Analog Potency and SAR Benchmark

SBI-183 serves as the parent scaffold and validated reference compound for a medicinal chemistry optimization program targeting QSOX1. Sapphire Biotech scientists synthesized and tested over 70–90 analogs of SBI-183 [1][2]. The lead analog SPX-009 (also designated SPX-1009; 3,4,5-trimethoxy-N-[4-(1-pyrrolidinyl)phenyl]benzamide) demonstrated approximately 10-fold greater potency than SBI-183 in suppressing tumor invasion and metastasis in vitro across breast (MDA-MB-231), kidney (RCJ-41T2), and pancreatic (MIAPaCa2) cancer cell lines in both 2D invasion assays and 3D tumor spheroid assays [1][2]. Specifically, SPX-1009 achieved comparable invasion suppression at 10-fold lower concentrations than SBI-183 [1]. In 3D spheroid invasion assays with RCJ-41T2 cells, SPX-009 at 1250 nM showed stronger invasive growth suppression than SBI-183 at the same concentration (1250 nM), as documented in patent figures [3]. An NIH SBIR grant (1R43CA250719-01A1) explicitly names SBI-183 as the lead compound from which more potent analogs will be developed [4].

SAR Benchmark

Comparator context

SPX-1009 ~10-fold more potent in 2D/3D invasion assays; >70 analogs synthesized

MDA-MB-231, RCJ-41T2, MIAPaCa2; trans-well and spheroid

Reference standard for QSOX1 inhibitor discovery programs

All potency improvements expressed relative to SBI-183

Evidence Dimension	In vitro invasion suppression potency (2D and 3D assays) vs. next-generation analog
Target Compound Data	SBI-183: invasion suppression in MDA-MB-231, RCJ-41T2, and MIAPaCa2 at standard concentrations (20 µM 2D; 2.5–20 µM 3D)
Comparator Or Baseline	SPX-1009 (SPX-009): ~10-fold more potent—comparable invasion suppression at 10-fold lower concentrations in the same 2D and 3D assay formats
Quantified Difference	SPX-1009 is approximately 10-fold (one order of magnitude) more potent than SBI-183 in suppressing tumor cell invasion and metastasis in vitro
Conditions	2D Matrigel trans-well invasion assay; 3D Matrigel spheroid invasion assay; cell lines: MDA-MB-231 (TNBC), RCJ-41T2 (sarcomatoid RCC), MIAPaCa2 (pancreatic adenocarcinoma) [1][3]

Why This Matters

SBI-183 is the indispensable benchmark reference compound for any QSOX1 inhibitor discovery program—all analog potency improvements are calibrated against SBI-183, making it essential for SAR studies, assay validation, and as a positive control in QSOX1 inhibition experiments.

• [1] AXIM Biotechnologies, Inc. AXIM Biotechnologies Completes Pre-Clinical Drug Studies on New Compound Proving Tenfold Greater Inhibition of Tumor Metastasis Than Parent Compound. BioSpace Press Release. March 24, 2020. View Source
• [2] AXIM Biotechnologies, Inc. AXIM Biotechnologies Begins Pre-Clinical Pharmacokinetic Animal Drug Studies on its Cancer Drug Compound SPX-1009. GlobeNewswire Press Release. June 1, 2020. View Source
• [3] Lake DF, Ho TH. Compounds and Methods Targeting QSOX1. International Patent Application WO 2021/077031 A1. Filed Oct. 16, 2020. Published Apr. 22, 2021. Figure 6A–6B: SPX-009 vs. SBI-183 3D spheroid invasion comparison. View Source
• [4] Svarovsky S. Identification of Small Molecule Inhibitors of QSOX1. NIH SBIR Grant 1R43CA250719-01A1, Sapphire Biotech, Inc. Project Period: 2020-08-05 to 2021-07-31. View Source

SBI-183 Research Applications

QSOX1 Chemical Probe Studies

Research groups investigating the role of QSOX1 in tumor cell biology can employ SBI-183 as a selective, non-covalent chemical probe with a well-characterized binding affinity (Kd = 20 µM by MST) and validated enzymatic inhibition in cell-free assays [1]. Unlike the covalent inhibitor ebselen, SBI-183's reversible binding mechanism allows concentration-dependent pharmacological modulation without permanent target modification, making it suitable for washout experiments, time-course studies, and dose-response analyses. The compound phenocopies shRNA-mediated QSOX1 knockdown, enabling orthogonal chemical-genetic validation of QSOX1-dependent phenotypes [1].

RCC Xenograft Tumor Studies

SBI-183 is the only QSOX1 inhibitor with published in vivo efficacy data across two independent renal cell carcinoma xenograft models—86% tumor volume reduction in 786-O (clear cell RCC) and 51% reduction in RCJ-41T2 (sarcomatoid RCC) following daily oral gavage at 100 mg/kg [1]. With an established maximum tolerated dose >200 mg/kg in mice and no observed pathology in heart, lungs, kidney, or liver [2], SBI-183 provides a defined dosing window for preclinical efficacy studies. This makes SBI-183 the compound of choice for academic and industry laboratories conducting QSOX1-targeted in vivo oncology research in RCC.

Breast Cancer Metastasis Mechanism Studies

SBI-183 uniquely suppresses lung metastasis by 76% in the MDA-MB-231-luc orthotopic xenograft model without significantly reducing primary tumor growth [1][2]. This metastasis-selective activity profile is mechanistically linked to QSOX1's role in extracellular matrix remodeling and laminin deposition—SBI-183-treated xenografts show significantly reduced laminin-α4 staining [1]. Researchers focused on the metastatic cascade, tumor microenvironment, and ECM biology can leverage SBI-183 to dissect QSOX1-dependent invasion and metastatic colonization pathways independently of primary tumor cytotoxicity.

Benchmark for QSOX1 Inhibitor Discovery

SBI-183 is the chemical starting point for all published QSOX1 inhibitor optimization efforts, with over 70–90 analogs synthesized and screened against it as the reference standard [1][2]. The next-generation analog SPX-1009 demonstrates approximately 10-fold greater in vitro potency, with all potency improvements expressed as fold-change relative to SBI-183 [1]. Medicinal chemistry teams and contract research organizations engaged in QSOX1 inhibitor lead optimization require SBI-183 as the essential positive control for enzymatic assays (cell-free QSOX1 fluorogenic assay), cellular invasion assays (2D trans-well and 3D spheroid), and binding assays (MST) to calibrate analog performance against the validated parent scaffold [3].

Application

Selection Property

Validation Focus

QSOX1 target engagement studies

Non-covalent, reversible probe

Concentration-response, washout, and shRNA phenotypic concordance

RCC xenograft tumor model research

Oral in vivo model-response data

Clear cell and sarcomatoid RCC endpoint monitoring

Metastasis mechanism studies

Metastasis-selective profile

ECM remodeling and invasion pathway analysis

QSOX1 inhibitor discovery benchmark

Validated parent scaffold

SAR calibration, enzymatic and invasion assay positive control

• [1] Fifield AL, Hanavan PD, Faigel DO, Sergienko EA, Bobkov A, Meurice N, Petit JL, Lake DF. Molecular Inhibitor of QSOX1 Suppresses Tumor Growth In Vivo. Mol Cancer Ther. 2020 Jan;19(1):112-122. doi: 10.1158/1535-7163.MCT-19-0233. View Source
• [2] Svarovsky S. Identification of Small Molecule Inhibitors of QSOX1. NIH SBIR Grant 1R43CA250719-01A1, Sapphire Biotech, Inc. Project Period: 2020-08-05 to 2021-07-31. View Source
• [3] AXIM Biotechnologies, Inc. AXIM Biotechnologies Completes Pre-Clinical Drug Studies on New Compound Proving Tenfold Greater Inhibition of Tumor Metastasis Than Parent Compound. BioSpace Press Release. March 24, 2020. View Source